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Compound of Interest

Compound Name: Reactive Green 19

Cat. No.: B12281969

A Technical Guide to the Health and Safety of
Reactive Green 19 Powder

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the health and safety considerations for
handling Reactive Green 19 powder (CAS No. 61931-49-5). The information is compiled to
assist researchers, scientists, and drug development professionals in establishing safe
laboratory and manufacturing practices.

Chemical and Physical Properties

Reactive Green 19, also known as C.l. Reactive Green 19, is a dark blue to green powder.[1]
[2] It is an azo dye, characterized by the presence of one or more azo groups (-N=N-).[3] Its
chemical formula is C40H23CI2N15Na6019S6, with a molecular weight of 1418.94 g/mol .[1]
[3] The solubility of Reactive Green 19 in water is 65 g/L at 50°C.[1][2]

Hazard Identification and Classification

Reactive Green 19 is considered a hazardous substance according to OSHA 29 CFR
1910.1200.[4] The primary hazards associated with this compound are respiratory
sensitization, eye irritation, and the potential for dust explosion.

Hazard Summary:
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Respiratory Sensitization: There is evidence that inhaling Reactive Green 19 dust is likely to
cause a sensitization reaction in some individuals.[4] Occupational exposure to reactive dyes
can lead to respiratory tract irritation and may result in occupational asthma.[4][5]

Eye Irritation: The substance is irritating to the eyes.[1][6]

Skin Contact: While not considered a primary skin irritant, prolonged contact may cause
sensitization.[6]

Ingestion: Ingestion may lead to gastric disturbances.[5]

Chronic Effects: Repeated exposure to high concentrations of dust may cause respiratory
hypersensitivity.[5]

Physical Hazards: As a fine powder, it can form explosive dust clouds in the air.[4][7]

Toxicological Profile

The toxicological data for Reactive Green 19 is limited. However, available information and

studies on similar reactive dyes provide insight into its potential effects.

Acute Toxicity

Limited acute toxicological data for Reactive Green 19 has been identified in literature

searches.[4]

Irritation and Sensitization

Eye Irritation: Classified as irritating to the eyes.[1][6]
Skin Irritation: Unlikely to be a skin irritant.[6]

Respiratory and Skin Sensitization: There is evidence that inhalation may cause
sensitization.[4] People with chronic respiratory problems should not work with reactive
dyestuff powders.[5] If symptoms like chest tightness or asthma occur after handling, medical
consultation is necessary.[5]

Cytotoxicity and Genotoxicity
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A study evaluating the in vitro effects of Reactive Green 19 on immortalized human

keratinocyte (HaCaT) and hepatic (HepaRG) cell lines found no genotoxic effects.[8][9]

However, another study indicated that Reactive Green 19 can cause DNA damage in human

skin models.[10] Concentration-dependent cytotoxicity was observed in both HaCaT and

HepaRG cells.[8][9]

Table 1: Summary of Toxicological Data

Endpoint Species Route Result Reference(s)
Acute Oral LD50 > 2000
o Rat Oral [6]
Toxicity mg/kg
LD50 > 5000
Rat Oral [11]
mg/kg
Eye Irritation - - Irritating to eyes [1][6]
Skin Irritation Rabbit Dermal Not an irritant [11]
o ] No mutagenic
Mutagenicity - In Vitro [11]
effects reported
Human Cell
Genotoxicity Lines (HaCaT, In Vitro Not detected [819]
HepaRG)
Human Skin i Causes DNA
DNA Damage In Vitro [10]
Models damage
Concentration-
Human Cell
o ) ] dependent
Cytotoxicity Lines (HaCaT, In Vitro o [819]
cytotoxicity
HepaRG)
observed

Occupational Exposure Limits

Specific Occupational Exposure Limits (OELS), such as OSHA Permissible Exposure Limits
(PELs) or ACGIH Threshold Limit Values (TLVs), have not been established for Reactive

Green 19. However, for nuisance dust, the following general limits apply:

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.benchchem.com/product/b12281969?utm_src=pdf-body
https://www.europeanreview.org/wp/wp-content/uploads/6414-6421.pdf
https://www.icgeb.org/cell-dna-damage-underlies-long-term-effects-caused-by-covid-19-virus/
https://www.benchchem.com/product/b12281969?utm_src=pdf-body
https://www.researchgate.net/publication/387757541_Reactive_Blue_19_Dye's_Decomposition_in_Aqueous_Environments_Using_Combined_PSUSAC-Fe3O4_Process
https://www.europeanreview.org/wp/wp-content/uploads/6414-6421.pdf
https://www.icgeb.org/cell-dna-damage-underlies-long-term-effects-caused-by-covid-19-virus/
https://www.creativebiolabs.net/cytotoxicity-assay.htm
https://www.accellerate.me/fileadmin/accellerate/Applications/Application_Notes/HaCaT_Assay_Ready_Cells_01.pdf
https://rivm.openrepository.com/bitstreams/5c55dd2d-cd8d-47e5-922f-2361cfb3faa0/download
https://www.creativebiolabs.net/cytotoxicity-assay.htm
https://www.accellerate.me/fileadmin/accellerate/Applications/Application_Notes/HaCaT_Assay_Ready_Cells_01.pdf
https://www.accellerate.me/fileadmin/accellerate/Applications/Application_Notes/HaCaT_Assay_Ready_Cells_01.pdf
https://www.europeanreview.org/wp/wp-content/uploads/6414-6421.pdf
https://www.icgeb.org/cell-dna-damage-underlies-long-term-effects-caused-by-covid-19-virus/
https://www.researchgate.net/publication/387757541_Reactive_Blue_19_Dye's_Decomposition_in_Aqueous_Environments_Using_Combined_PSUSAC-Fe3O4_Process
https://www.europeanreview.org/wp/wp-content/uploads/6414-6421.pdf
https://www.icgeb.org/cell-dna-damage-underlies-long-term-effects-caused-by-covid-19-virus/
https://www.benchchem.com/product/b12281969?utm_src=pdf-body
https://www.benchchem.com/product/b12281969?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12281969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Table 2: General Occupational Exposure Limits for Dust

Value
o o Value (Total ]
Organization Limit Type (Respirable Reference(s)
Inhalable Dust)
Dust)
General
Recommendatio 8-hr TWA 10 mg/m3 5 mg/m3 [6]

n

TWA: Time-Weighted Average

It is crucial to keep personal exposure below these recommended levels.[6]

Health and Safety Considerations
Engineering Controls

e Ventilation: Use in a well-ventilated area is essential.[4] Local exhaust ventilation should be
employed to control dust generation at the source.[11]

o Containment: For procedures that may generate significant dust, use of a glove box or other
containment device is recommended.[12] Powder handling equipment may require explosion
venting.[4]

Personal Protective Equipment (PPE)
» Eye Protection: Safety glasses with side-shields or chemical goggles are mandatory.[4][11]

» Skin Protection: Wear impervious gloves (e.g., light-weight rubber gloves) and protective
clothing to prevent skin contact.[4][11]

o Respiratory Protection: A NIOSH-certified particulate respirator should be worn when
handling the powder.[4][6] In situations with high or unknown exposure levels, a full-face
pressure-demand self-contained breathing apparatus (SCBA) may be necessary.[4]

Safe Handling Procedures
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e Limit all unnecessary personal contact with the powder.[4]

» Avoid generating dust. Use dry clean-up procedures for spills.[4]

e Do not eat, drink, or smoke in areas where Reactive Green 19 is handled.[4][11]

e Wash hands thoroughly with soap and water after handling.[4]

o Store in a cool, dry, well-ventilated area in tightly sealed, clearly labeled containers.[4][6]
o Keep away from strong oxidizing agents, as ignition may result.[4]

e Grounding and bonding should be used for equipment to prevent electrostatic charge build-
up.[4]

First Aid Measures

¢ Inhalation: If dust is inhaled, move the individual to fresh air. If irritation or discomfort
persists, seek medical attention.[4]

o Eye Contact: Immediately flush eyes with fresh running water for at least 15 minutes,
keeping eyelids open. Seek medical attention if pain persists.[4][6]

» Skin Contact: Immediately remove all contaminated clothing. Flush skin and hair with
running water and soap. If irritation occurs, seek medical attention.[4]

¢ Ingestion: Give a glass of water. First aid is not generally required, but if in doubt, contact a
Poison Information Center or a doctor.[4]

Experimental Protocols

Detailed methodologies for key toxicological assessments are outlined in internationally
recognized guidelines. Below are summaries of relevant OECD test guidelines.

Acute Oral Toxicity - Acute Toxic Class Method (OECD
423)
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This method is used to determine the acute oral toxicity of a substance. The test proceeds in a
stepwise manner with a group of animals (typically female rats) being dosed at a defined level.
The outcome of this step determines the next dose level. Observations are made for at least 14
days and include mortality and clinical signs of toxicity. This method allows for classification of
the substance into a toxicity category.

Acute Dermal Irritation/Corrosion (OECD 404)

This test evaluates the potential of a substance to cause skin irritation or corrosion. A single
dose of the test substance is applied to a small area of the skin of an animal (usually an albino
rabbit) for a period of 4 hours. The skin is then observed for signs of erythema (redness) and
edema (swelling) at specified intervals for up to 14 days.[11]

Acute Eye Irritation/Corrosion (OECD 405)

This guideline is for assessing the potential of a substance to cause eye irritation or corrosion.
A single dose of the substance is applied to the conjunctival sac of one eye of an animal
(typically an albino rabbit).[2] The eye is then examined for lesions of the cornea, iris, and
conjunctiva at specific intervals.[2] The duration of observation is sufficient to evaluate the
reversibility of any effects.[2]

Skin Sensitization - Local Lymph Node Assay (LLNA;
OECD 429)

The LLNA is a method for identifying potential skin sensitizers. It is based on the principle that
sensitizers induce lymphocyte proliferation in the lymph nodes draining the application site. The
test substance is applied to the ears of mice for three consecutive days. On day six, the
animals are euthanized, and the auricular lymph nodes are excised. The proliferation of
lymphocytes is measured, often by the incorporation of 3H-methyl thymidine. A stimulation
index (SI) of three or greater is considered a positive result for sensitization.

Visualizations
Safe Handling Workflow for Reactive Green 19 Powder
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Preparation

Start: Handling RG-19 Powder

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Verify Engineering Controls
(Fume Hood, Ventilation)

Handlin;
\ &

Weigh Powder in Ventilated Enclosure

Transfer Powder Carefully
(Avoid Dust Generation)

Dissolve in Solvent (if applicable)

Cleanup ‘;( Storage

Decontaminate Work Area & Equipment

Clean Spill Inmediately
(Dry Methods, No Dust)

Store in Tightly Sealed Container

\

Dispose of Waste Properly

Post-Handling

Remove PPE

Wash Hands Thoroughly

End of Operation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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